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Compound of Interest

Compound Name:
5-Fluoro-2,3-dihydro-1H-inden-1-

OL

Cat. No.: B1290011 Get Quote

An In-depth Technical Guide to 5-Fluoro-2,3-dihydro-1H-inden-1-ol

This technical guide provides a comprehensive overview of the core properties of 5-Fluoro-2,3-
dihydro-1H-inden-1-ol, catering to researchers, scientists, and professionals in drug

development.

Chemical and Physical Properties
5-Fluoro-2,3-dihydro-1H-inden-1-ol is a fluorinated derivative of indanol. The fluorine

substitution can significantly influence the molecule's physicochemical properties and biological

activity.

Table 1: Basic Properties of 5-Fluoro-2,3-dihydro-1H-inden-1-ol
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Property Value Source

IUPAC Name
(1S)-5-Fluoro-2,3-dihydro-1H-

inden-1-ol
[1]

Synonyms Not Available

CAS Number 1235439-34-5 [1]

Molecular Formula C₉H₉FO [1][2]

Molecular Weight 152.17 g/mol [1][2]

Appearance Solid [2]

Purity Available in ≥95% [2]

Table 2: Computed Physicochemical Properties

Property Value Source

LogP 2.15 [3]

Vapour Pressure 0.0±0.5 mmHg at 25°C [3]

Index of Refraction 1.560 [3]

Synthesis and Characterization
The synthesis of 5-Fluoro-2,3-dihydro-1H-inden-1-ol typically proceeds via the reduction of

its corresponding ketone precursor, 5-Fluoro-2,3-dihydro-1H-inden-1-one.
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Synthesis Workflow
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Caption: Synthesis of 5-Fluoro-2,3-dihydro-1H-inden-1-ol.

Experimental Protocols
Protocol 1: Synthesis of 5-Fluoro-2,3-dihydro-1H-inden-1-one[4]

This protocol outlines the intramolecular cyclization to form the indanone scaffold.

To 2.0 g (11.8 mmol) of 3-(3-fluorophenyl)propanoic acid, add 20 mL of chlorosulfonic acid.

Stir the mixture at room temperature. The reaction progress should be monitored by Thin

Layer Chromatography (TLC).
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Upon completion, carefully pour the reaction mixture onto crushed ice to quench the

reaction.

Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using a mixture of ethyl

acetate and hexane as the eluent to afford pure 5-Fluoro-1-indanone.

Protocol 2: Reduction to 5-Fluoro-2,3-dihydro-1H-inden-1-ol

This is a general protocol for the reduction of the ketone to the corresponding alcohol.

Dissolve 5-Fluoro-2,3-dihydro-1H-inden-1-one in a suitable solvent, such as methanol or

ethanol, in a round-bottom flask.

Cool the solution in an ice bath.

Slowly add a reducing agent, such as sodium borohydride (NaBH₄), in small portions.

After the addition is complete, allow the reaction to stir at room temperature and monitor its

progress by TLC.

Once the reaction is complete, quench it by the slow addition of water or dilute acid.

Extract the product with an organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

The crude product can be purified by column chromatography or recrystallization.

Spectroscopic Characterization
While specific spectra for 5-Fluoro-2,3-dihydro-1H-inden-1-ol are not readily available in

public databases, the following standard techniques would be employed for its characterization.
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The precursor, 5-Fluoro-2,3-dihydro-1H-inden-1-one, has known analytical data available.[5][6]

Compound Characterization Workflow

Purified Compound
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Caption: Workflow for spectroscopic characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR would confirm the presence of

aromatic and aliphatic protons, and the splitting patterns would help elucidate the structure.

¹³C NMR would show the number of distinct carbon environments. ¹⁹F NMR would confirm

the presence and environment of the fluorine atom.

Mass Spectrometry (MS): This technique would be used to determine the molecular weight

of the compound and to analyze its fragmentation pattern, providing further structural

information.

Infrared (IR) Spectroscopy: The IR spectrum would be expected to show a broad absorption

band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretch of the alcohol, and

the absence of the strong carbonyl (C=O) peak around 1700 cm⁻¹ from the ketone

precursor.

Biological Activity and Potential Applications
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The indane scaffold is a common motif in biologically active molecules.[7] Derivatives of indane

have been investigated for a variety of therapeutic applications, including as anticancer,

antibacterial, antifungal, and antiviral agents.[7] The introduction of a fluorine atom can often

enhance metabolic stability and binding affinity to biological targets.

While the specific biological activity of 5-Fluoro-2,3-dihydro-1H-inden-1-ol is not extensively

documented in the available literature, its structural similarity to other bioactive indanols

suggests it could be a candidate for biological screening.[7]

Biological Activity Screening Workflow

Test Compound
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Caption: General workflow for biological screening.
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Safety and Handling
Detailed safety information for 5-Fluoro-2,3-dihydro-1H-inden-1-ol is not readily available.

However, based on related compounds, standard laboratory safety precautions should be

observed.[8][9][10][11][12]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[10][12]

Handling: Use in a well-ventilated area or under a chemical fume hood.[8] Avoid breathing

dust, fume, gas, mist, vapors, or spray.[8][12] Keep away from heat, sparks, and open

flames.[8][9][11]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[10][12]

In case of exposure:

Eyes: Rinse immediately with plenty of water for at least 15 minutes and seek medical

advice.[8][12]

Skin: Wash off immediately with plenty of soap and water.[12]

Inhalation: Move to fresh air. If not breathing, give artificial respiration.[12]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[8][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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